Cas no 91342-40-4 (1-Heptanamine, N-2-propenyl-)

• Product Name: 1-Heptanamine, N-2-propenyl-
• CAS No: 91342-40-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 787847
• PubChem ID: 15629611
• Update Time: 2025-04-19

1-Heptanamine, N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, N-2-propenyl-
• N-prop-2-enylheptan-1-amine
• DTXSID50576008
• RVGQYVAVPAMMMU-UHFFFAOYSA-N
• SCHEMBL5866880
• N-(Prop-2-en-1-yl)heptan-1-amine
• AKOS009071826
• N-(2-propenyl)heptanamine
• 91342-40-4

• Inchi： 1S/C10H21N/c1-3-5-6-7-8-10-11-9-4-2/h4,11H,2-3,5-10H2,1H3
• InChI Key： RVGQYVAVPAMMMU-UHFFFAOYSA-N
• SMILES： N(CC=C)CCCCCCC

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų